Cas no 87476-73-1 (Phenol, 3-(4-morpholinylmethyl)-)

• Product Name: Phenol, 3-(4-morpholinylmethyl)-
• CAS No: 87476-73-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 655944
• PubChem ID: 13277577
• Update Time: 2025-05-21

Phenol, 3-(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(4-morpholinylmethyl)-
• 3-(4-morpholinylmethyl)Phenol
• 3-(morpholin-4-ylmethyl)phenol
• WBHXWMIFIZMHKS-UHFFFAOYSA-N
• SCHEMBL1928790
• 3-[(Morpholin-4-yl)methyl]phenol
• AN-584/43485237
• FT-0740137
• AKOS005067628
• 87476-73-1
• 3-(morpholinomethyl)phenol
• DTXSID80534116
• CS-0456634
• 3-morpholinomethylphenol
• BS-24014

• Inchi： 1S/C11H15NO2/c13-11-3-1-2-10(8-11)9-12-4-6-14-7-5-12/h1-3,8,13H,4-7,9H2
• InChI Key： WBHXWMIFIZMHKS-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C=2)O)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Additional information on Phenol, 3-(4-morpholinylmethyl)-

Phenol, 3-(4-Morpholinylmethyl) - CAS No: 87476-73-1

Phenol, 3-(4-Morpholinylmethyl), also known by its CAS registry number 87476-73-1, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound is a derivative of phenol, with a morpholinylmethyl group attached at the third position of the benzene ring. Its unique structure endows it with a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of Phenol, 3-(4-Morpholinylmethyl) typically involves a multi-step process that begins with the preparation of the morpholine ring. Morpholine, a six-membered heterocyclic amine, is often synthesized via the reaction of ethylene oxide with piperidine or other suitable precursors. Once the morpholine ring is formed, it undergoes further functionalization to introduce the methyl group and subsequent coupling with phenol derivatives to form the final product.

One of the most promising areas of research for this compound is its application in drug discovery. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have explored its ability to modulate key cellular pathways and interact with specific protein targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, Phenol, 3-(4-Morpholinylmethyl) has also found utility in agrochemicals. Its ability to act as a plant growth regulator has been extensively studied, with findings suggesting that it can enhance crop yield and improve stress tolerance in plants under adverse environmental conditions.

From a materials science perspective, this compound has been investigated for its role in the synthesis of advanced polymers and coatings. Its unique chemical structure allows for easy functionalization and integration into polymer networks, leading to materials with enhanced mechanical properties and thermal stability.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Phenol, 3-(4-Morpholinylmethyl). Researchers are increasingly focusing on catalytic processes that minimize waste generation and reduce environmental impact while maintaining high yields and product quality.

In conclusion, Phenol, 3-(4-Morpholinylmethyl), with its CAS number 87476-73-1, stands as a testament to the ingenuity and innovation within modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable chemical entity for both current and future research endeavors.